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Compound of Interest

(S)-Chlorpheniramine-d6 Maleate
Salt

cat. No.: B1159775

Compound Name:

Part 1: Operational Alert & Hazard Assessment

STOP & READ: (S)-Chlorpheniramine-d6 Maleate is a high-potency deuterated pharmaceutical
standard. While it is a stable isotope (non-radioactive), it retains the potent biological activity of
its parent compound and possesses severe acute toxicity hazards.[1]

Critical Safety Profile:

o Acute Toxicity: Fatal if inhaled (H330); Toxic if swallowed (H301) or in contact with skin
(H311).[2]

e Environmental Hazard: Toxic to aquatic life with long-lasting effects (H411).[2] DO NOT
SEWER.

o Chemical Nature: Halogenated Organic Salt (contains Chlorine).

Chemical Property Summary
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Property Data Relevance to Disposal
(S)-Chlorpheniramine-d6 Labeled standard (Stable
Compound Name
Maleate Isotope)
] Use for inventory/waste
CAS Number 1219806-45-7 (d6 variant)

profiles

Reference for tox data if d6

Parent CAS 113-92-8 (Unlabeled) )
data is scarce

C16H13D6CIN2[1][2][3] - Halogenated (CIl) — Requires
Molecular Formula

C4H404 incineration

) White Solid / Crystalline Dust inhalation risk during

Physical State

Powder transfer

- . Rinsate must be captured as
Solubility Soluble in Methanol, Water o
liquid waste

Part 2: Waste Characterization & Regulatory Logic

Proper disposal requires accurate waste coding. Unlike common solvents, this compound
occupies a specific regulatory niche.[1]

1. Is it Radioactive? NO. The "d6" indicates deuterium labeling. It is a stable isotope. It does not
require decay-in-storage or radioactive waste protocols. It is managed as Chemical Hazardous
Waste.

2. RCRA Classification (40 CFR)
o Listed Waste: Chlorpheniramine is not specifically P-listed or U-listed in 40 CFR 261.33.

o Characteristic Waste: It may not exhibit Ignitability, Corrosivity, or Reactivity.[1] However, due
to its high toxicity (LD50 oral rat ~118-306 mg/kg for parent) and halogen content, it is best
practice to manage it as RCRA Hazardous Waste rather than non-regulated waste.[1]

e Subpart P (Healthcare vs. Research):
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o Healthcare Facilities: Must follow 40 CFR Part 266 Subpart P (Pharmaceutical Waste).[4]
[5]

o Research Labs: Typically follow 40 CFR Part 262.[5]

o Decision: Classify as "Non-Regulated Hazardous Waste - Toxic/Halogenated" or assign a
state-specific code (e.g., TX "Class 1") if no federal code applies.[1] Incineration is
mandatory.

Part 3: Disposal Workflow (Visualized)

The following logic gate determines the physical disposal path for the material.
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Waste Generation
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Figure 1: Decision matrix for segregating solid, liquid, and container waste streams to ensure
compliance with incineration standards.[1]

Part 4: Detailed Step-by-Step Protocols
Protocol A: Disposal of Solid Waste (Expired/Unused Powder)

Objective: Secure containment of high-potency dust to prevent inhalation and environmental
release.

PPE Requirements: Nitrile gloves (double gloving recommended), lab coat, safety glasses.
[1] Use a Fume Hood or Biosafety Cabinet (BSC) to open containers.

e Primary Containment: Keep the material in its original vial if possible. Ensure the cap is tight.

[6]
e Secondary Containment: Place the vial into a clear, sealable plastic bag (e.g., Ziploc).
» Labeling: Apply a hazardous waste label to the bag.

o Constituents: "(S)-Chlorpheniramine-d6 Maleate, Solid."[1]

o Hazards: Toxic, Irritant.[1]

e Accumulation: Place the bagged vial into the Solid Toxic/Pharmaceutical Waste drum
(typically a black or blue bin destined for incineration).

Protocol B: Disposal of Liquid Waste (Stock Solutions)

Objective: Prevent mixing with incompatible streams (e.g., oxidizers) and ensure halogenated
waste tracking.

» Solvent Assessment: Identify the solvent used (usually Methanol, DMSO, or Water).[1]
e Segregation:

o If solvent is organic (Methanol/DMSO): Pour into "Halogenated Organic Solvents" carboy.
(Note: Even if the solvent isn't halogenated, the solute contains Chlorine, so
"Halogenated" is the safest default to prevent audit findings).[1]
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o If solvent is aqueous: Pour into "Agueous Toxic" carboy.

e Rinsing: Triple rinse the empty vessel with a small volume of methanol. Add this rinsate to
the waste carboy.

o Record Keeping: Log the volume and concentration on the waste container's accumulation
log.

Protocol C: Decontamination of Spills

Objective: Neutralize immediate inhalation threats from dust.

e Evacuate & Ventilate: If a significant amount of powder (>100 mg) is aerosolized outside a
hood, evacuate the immediate area for 15 minutes to allow dust to settle.

e Wet Wiping: Do not dry sweep. Cover the spill with paper towels dampened with Methanol or
Water. This prevents dust generation.[3]

o Collection: Scoop up the damp towels and debris. Place in a heavy-duty plastic bag.
o Surface Cleaning: Wipe the surface 3 times with soap and water.

o Disposal: Treat all cleanup materials as Solid Hazardous Waste (Protocol A).

Part 5: Storage & Transport Specifications

When preparing waste for pickup by your EHS department or external vendor (e.g., Stericycle,
Veolia, Triumvirate):

e DOT Shipping Name (Likely):
o Solid: UN 2811, Toxic solids, organic, n.o.s.[1] (Chlorpheniramine Maleate), 6.1, PG Il1.[1]

o Liquid: UN 2810, Toxic liquids, organic, n.o.s.[1] (Chlorpheniramine Maleate), 6.1, PG III.
[1]

o Container Type:

o Solids: Wide-mouth HDPE jars or original glass vials.
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o Liquids: HDPE carboys or Safety Cans (if flammable solvent used).
* Incompatibility: Keep away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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